Cas no 53566-56-6 (1H-1,2,4-Triazole, 3-azido-1-methyl-)

• Product Name: 1H-1,2,4-Triazole, 3-azido-1-methyl-
• CAS No: 53566-56-6
• MF: C₃H₄N₆
• MW: 124.104058265686
• CID: 356961
• PubChem ID: 12340415
• Update Time: 2025-04-19

1H-1,2,4-Triazole, 3-azido-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-azido-1-methyl-
• 3-azido-1-methyl-1,2,4-triazole
• 53566-56-6
• DTXSID40491892
• 1-methyl-3-azido-1,2,4-triazole
• SCHEMBL14541473
• 3-Azido-1-methyl-1H-1,2,4-triazole

• Inchi： 1S/C3H4N6/c1-9-2-5-3(7-9)6-8-4/h2H,1H3
• InChI Key： IGNDAXMAFOVNIC-UHFFFAOYSA-N
• SMILES： N1(C=NC(N=[N+]=[N-])=N1)C

Computed Properties

• Exact Mass: 124.04992
• Monoisotopic Mass: 124.04974415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 45.1Ų

Experimental Properties

• PSA: 79.47